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Compound of Interest

Compound Name: CBT-1

Cat. No.: B1579153

Introduction

Multidrug resistance (MDR) is a primary obstacle to successful cancer chemotherapy. A key
mechanism behind MDR is the overexpression of ATP-binding cassette (ABC) transporters,
such as P-glycoprotein (P-gp/ABCBL1), which function as drug efflux pumps.[1][2] These
transporters actively remove chemotherapeutic agents from cancer cells, reducing intracellular
drug concentrations to sub-therapeutic levels and thereby diminishing their efficacy.[3] CBT-1
(also known as Tetrandrine) is an investigational agent that functions as an inhibitor of P-gp
(ABCB1) and ABCCL1.[4][5] By blocking the action of these efflux pumps, CBT-1 has the
potential to restore cancer cell sensitivity to conventional chemotherapy drugs.[6] These
application notes provide a comprehensive research protocol for the in vitro characterization of
CBT-1's activity and mechanism of action.

Mechanism of Action: Inhibition of P-glycoprotein
(ABCB1)

P-glycoprotein is a transmembrane protein that utilizes the energy from ATP hydrolysis to expel
a wide variety of substrates, including many common anticancer drugs (e.g., doxorubicin,
paclitaxel), from the cell's interior.[3] This prevents the drugs from reaching their intracellular
targets. CBT-1 acts by directly inhibiting the function of P-gp, leading to the intracellular
accumulation of the co-administered chemotherapeutic agent and restoring its cytotoxic effect.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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